Cas no 114883-85-1 ((S)-1-benzyl-pyrrolidine-2-carboxylic acid amide)

• Product Name: (S)-1-benzyl-pyrrolidine-2-carboxylic acid amide
• CAS No: 114883-85-1
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 2877187
• PubChem ID: 54317107
• Update Time: 2025-11-02

(S)-1-benzyl-pyrrolidine-2-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• (S)-1-benzyl-pyrrolidine-2-carboxylic acid amide
• 1-benzyl-pyrrolidine-2-carboxylic acid amide;.(S)-N-benzylprolinamide;
• (S)-1-Benzylpyrrolidine-2-carboxamide
• 2-Pyrrolidinecarboxamide, 1-(phenylmethyl)-, (2S)-
• 114883-85-1
• DTXSID101248468
• (2S)-1-benzylpyrrolidine-2-carboxamide
• D84424
• SCHEMBL408685
• (2S)-1-(Phenylmethyl)-2-pyrrolidinecarboxamide
• MFCD14584998

• Inchi： 1S/C12H16N2O/c13-12(15)11-7-4-8-14(11)9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H2,13,15)/t11-/m0/s1
• InChI Key： SOZQAONWQPHCPN-NSHDSACASA-N
• SMILES： O=C([C@@H]1CCCN1CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 204.12600
• Monoisotopic Mass: 204.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.33000
• LogP: 1.77450

Additional information on (S)-1-benzyl-pyrrolidine-2-carboxylic acid amide

Introduction to (S)-1-benzyl-pyrrolidine-2-carboxylic acid amide and its significance in modern pharmaceutical research

Compound with the CAS number 114883-85-1, specifically identified as (S)-1-benzyl-pyrrolidine-2-carboxylic acid amide, represents a critical compound in the realm of pharmaceutical chemistry. This enantiomerically pure amide derivative has garnered significant attention due to its unique structural properties and potential applications in drug development. The precise stereochemistry of this compound, denoted by the (S) configuration, is pivotal in determining its biological activity, making it a subject of extensive research in medicinal chemistry.

The molecular structure of (S)-1-benzyl-pyrrolidine-2-carboxylic acid amide consists of a pyrrolidine ring substituted with a benzyl group at the 1-position and a carboxylic acid amide moiety at the 2-position. This configuration not only contributes to its distinct chemical properties but also influences its interactions with biological targets. The presence of the benzyl group enhances lipophilicity, while the amide functionality introduces hydrogen bonding capabilities, which are essential for binding to biological receptors.

In recent years, there has been a surge in research focusing on chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The enantiopure nature of (S)-1-benzyl-pyrrolidine-2-carboxylic acid amide makes it an attractive candidate for developing novel therapeutics. Studies have demonstrated that the (S)-enantiomer exhibits superior pharmacological properties, including higher binding affinity and better metabolic stability, making it a promising lead compound for further development.

One of the most compelling aspects of (S)-1-benzyl-pyrrolidine-2-carboxylic acid amide is its potential application in the treatment of neurological disorders. Research has shown that this compound interacts with specific neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and Parkinson's disease. The precise stereochemistry of this compound allows for targeted interactions with these receptors, potentially leading to more effective treatments with fewer off-target effects.

The synthesis of (S)-1-benzyl-pyrrolidine-2-carboxylic acid amide is another area of intense interest. Advanced synthetic methodologies have been developed to achieve high enantiomeric purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as asymmetric catalysis and chiral resolution have been employed to optimize the synthesis pathway, making it more efficient and scalable.

In addition to its therapeutic potential, (S)-1-benzyl-pyrrolidine-2-carboxylic acid amide has shown promise in preclinical studies as an intermediate in the development of more complex drug molecules. Its versatile structure allows for further functionalization, enabling chemists to design novel compounds with tailored pharmacological properties. This flexibility makes it a valuable building block in medicinal chemistry and drug discovery.

The regulatory landscape for enantiopure drugs is also evolving, with increasing emphasis on the importance of stereochemistry in drug efficacy and safety. Regulatory agencies now require comprehensive data on the pharmacological properties of enantiopure compounds before approval for clinical use. This has driven innovation in synthetic chemistry and analytical techniques to ensure that compounds like (S)-1-benzyl-pyrrolidine-2-carboxylic acid amide meet these rigorous standards.

The future prospects for (S)-1-benzyl-pyrrolidine-2-carboxylic acid amide are vast, with ongoing research exploring its potential in various therapeutic areas. As our understanding of chiral drugs continues to grow, compounds like this are expected to play a crucial role in the next generation of pharmaceuticals. The combination of structural elegance, biological activity, and synthetic feasibility makes it a cornerstone in modern drug development.